Cas no 328028-26-8 (3-Amino-N-(2-fluorophenyl)benzene-1-sulfonamide)

• Product Name: 3-Amino-N-(2-fluorophenyl)benzene-1-sulfonamide
• CAS No: 328028-26-8
• MF: C₁₂H₁₁FN₂O₂S
• MW: 266.291344881058
• MDL: MFCD02704622
• CID: 1458201
• PubChem ID: 3855369
• Update Time: 2025-11-02

3-Amino-N-(2-fluorophenyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 3-amino-N-(2-fluorophenyl)-
• 3-Amino-n-(2-fluoro-phenyl)-benzenesulfonamide
• 3-amino-N-(2-fluorophenyl)benzene-1-sulfonamide
• Z56785494
• AKOS000115612
• 3-amino-N-(2-fluorophenyl)benzenesulfonamide
• CS-0022315
• MFCD02704622
• 328028-26-8
• SCHEMBL5480533
• F94342
• EN300-02116
• 3-Amino-N-(2-fluorophenyl)benzene-1-sulfonamide

• MDL： MFCD02704622
• Inchi： 1S/C12H11FN2O2S/c13-11-6-1-2-7-12(11)15-18(16,17)10-5-3-4-9(14)8-10/h1-8,15H,14H2
• InChI Key： DEYJEQBTSCQVKR-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)N)(NC1C=CC=CC=1F)(=O)=O

Computed Properties

• Exact Mass: 266.05263
• Monoisotopic Mass: 266.05252693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• PSA: 72.19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides Aminobenzenesulfonamides

Additional information on 3-Amino-N-(2-fluorophenyl)benzene-1-sulfonamide

Research Briefing on 3-Amino-N-(2-fluorophenyl)benzene-1-sulfonamide (CAS: 328028-26-8): Recent Advances and Applications

3-Amino-N-(2-fluorophenyl)benzene-1-sulfonamide (CAS: 328028-26-8) is a sulfonamide derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of antimicrobial and anticancer agents. This research briefing aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential applications in drug discovery.

The compound's structure, characterized by a sulfonamide group linked to an amino-substituted benzene ring and a fluorophenyl moiety, confers unique physicochemical properties that make it a promising candidate for further investigation. Recent synthetic methodologies have focused on optimizing the yield and purity of 3-Amino-N-(2-fluorophenyl)benzene-1-sulfonamide, with advancements in catalytic processes and green chemistry approaches. These developments have facilitated its use in high-throughput screening and structure-activity relationship (SAR) studies.

In terms of biological activity, recent in vitro and in vivo studies have demonstrated that 3-Amino-N-(2-fluorophenyl)benzene-1-sulfonamide exhibits moderate inhibitory effects against a range of bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. Additionally, preliminary data suggest its potential as a scaffold for designing inhibitors of specific enzymes involved in cancer pathways, such as carbonic anhydrase and tyrosine kinases. These findings underscore the compound's versatility and its potential as a lead structure for further drug development.

One of the most notable recent applications of 3-Amino-N-(2-fluorophenyl)benzene-1-sulfonamide is its incorporation into hybrid molecules designed to target multiple disease pathways simultaneously. For instance, researchers have conjugated this sulfonamide derivative with other pharmacophores to enhance its bioavailability and target specificity. Such hybrid compounds have shown improved efficacy in preclinical models of infectious diseases and oncology, paving the way for future clinical trials.

Despite these promising developments, challenges remain in the optimization of 3-Amino-N-(2-fluorophenyl)benzene-1-sulfonamide-based therapeutics. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through systematic medicinal chemistry approaches. Recent computational studies, including molecular docking and dynamics simulations, have provided valuable insights into the compound's binding modes and interactions with biological targets, offering a roadmap for further refinement.

In conclusion, 3-Amino-N-(2-fluorophenyl)benzene-1-sulfonamide (CAS: 328028-26-8) represents a versatile and promising scaffold in the realm of drug discovery. Its unique structural features and demonstrated biological activities make it a valuable candidate for the development of novel therapeutics. Ongoing research efforts are expected to further elucidate its mechanisms of action and expand its applications in treating various diseases. This briefing underscores the importance of continued investment in the exploration of sulfonamide derivatives and their potential to address unmet medical needs.